Cas no 451506-53-9 (N-(4-ethoxyphenyl)-2-fluoro-5-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-(4-ethoxyphenyl)-2-fluoro-5-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 451506-53-9
• MF: C₁₉H₂₁FN₂O₄S
• MW: 392.444447278976
• CID: 6225411
• PubChem ID: 4144136
• Update Time: 2025-06-30

N-(4-ethoxyphenyl)-2-fluoro-5-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-fluoro-5-(pyrrolidine-1-sulfonyl)benzamide
• Oprea1_304871
• SR-01000578138-1
• F0917-1116
• 451506-53-9
• EU-0029607
• N-(4-ethoxyphenyl)-2-fluoro-5-(pyrrolidin-1-ylsulfonyl)benzamide
• SR-01000578138
• AKOS024602033
• N-(4-ethoxyphenyl)-2-fluoro-5-pyrrolidin-1-ylsulfonylbenzamide

• Inchi： 1S/C19H21FN2O4S/c1-2-26-15-7-5-14(6-8-15)21-19(23)17-13-16(9-10-18(17)20)27(24,25)22-11-3-4-12-22/h5-10,13H,2-4,11-12H2,1H3,(H,21,23)
• InChI Key： MUCNDRWOZFETJE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(NC2C=CC(=CC=2)OCC)=O)C=1)F)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 392.12060649g/mol
• Monoisotopic Mass: 392.12060649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.1Ų

Additional information on N-(4-ethoxyphenyl)-2-fluoro-5-(pyrrolidine-1-sulfonyl)benzamide

Professional Introduction to N-(4-ethoxyphenyl)-2-fluoro-5-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 451506-53-9)

N-(4-ethoxyphenyl)-2-fluoro-5-(pyrrolidine-1-sulfonyl)benzamide, identified by its CAS number 451506-53-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a fluoro substituent and a pyrrolidine-1-sulfonyl moiety, contribute to its unique chemical and pharmacological properties.

The< strong>N-(4-ethoxyphenyl) group in the molecular structure imparts a certain level of lipophilicity, which is often crucial for the membrane permeability and bioavailability of drug candidates. This feature, combined with the electron-withdrawing effect of the fluoro atom, enhances the compound's interaction with biological targets. Furthermore, the< strong>5-(pyrrolidine-1-sulfonyl)benzamide moiety introduces a polar and charged functional group, which can significantly influence the compound's solubility and binding affinity to biological receptors.

In recent years, there has been a growing interest in the development of novel compounds that target various therapeutic areas, including cancer, inflammation, and neurological disorders. The< strong>2-fluoro substituent in N-(4-ethoxyphenyl)-2-fluoro-5-(pyrrolidine-1-sulfonyl)benzamide has been shown to enhance metabolic stability and binding affinity in several drug molecules. This property is particularly valuable in medicinal chemistry, where optimizing metabolic profiles is essential for improving drug efficacy and reducing side effects.

Recent studies have demonstrated that derivatives of benzamide, such as N-(4-ethoxyphenyl)-2-fluoro-5-(pyrrolidine-1-sulfonyl)benzamide, exhibit significant potential in modulating biological pathways associated with disease progression. For instance, research has indicated that this compound may interact with enzymes and receptors involved in cell signaling pathways that are dysregulated in conditions like cancer. The pyrrolidine-1-sulfonyl group, in particular, has been identified as a key pharmacophore that contributes to the compound's ability to inhibit specific enzymatic activities.

The synthesis of N-(4-ethoxyphenyl)-2-fluoro-5-(pyrrolidine-1-sulfonyl)benzamide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the benzamide core, while protecting group strategies have been employed to safeguard reactive functional groups during synthesis.

The pharmacological evaluation of N-(4-ethoxyphenyl)-2-fluoro-5-(pyrrolidine-1-sulfonyl)benzamide has revealed several interesting properties. In vitro studies have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary investigations have indicated that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways.

The< strong>CAS number 451506-53-9 provides a unique identifier for this compound, facilitating its recognition and classification in scientific literature and databases. This standardized nomenclature system ensures that researchers worldwide can accurately reference and utilize this molecule in their studies. The CAS registry number also aids in regulatory compliance and patent applications, ensuring that the compound is properly documented and protected.

The development of novel pharmaceutical agents relies heavily on the availability of high-quality chemical compounds like N-(4-ethoxyphenyl)-2-fluoro-5-(pyrrolidine-1-sulfonyl)benzamide. Its unique structural features make it a valuable tool for medicinal chemists seeking to design molecules with enhanced biological activity. As research continues to uncover new therapeutic targets and mechanisms, compounds such as this one will play an increasingly important role in the discovery and development of new drugs.

In conclusion, N-(4-ethoxyphenyl)-2-fluoro-5-(pyrrolidine-1-sulfonyl)benzamide(CAS No. 451506-53-9) is a promising compound with significant potential in pharmaceutical applications. Its structural features contribute to its unique chemical and pharmacological properties, making it a subject of extensive research. As advancements are made in synthetic methodologies and pharmacological evaluations, this compound is expected to play a crucial role in the development of novel therapeutic agents for various diseases.